(2S)-3,3-dimethyl-2-(methylamino)butanoic acid

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: (2S)-3,3-dimethyl-2-(methylamino)butanoic acid
• InChI: InChI=1S/C7H15NO2/c1-7(2,3)5(8-4)6(9)10/h5,8H,1-4H3,(H,9,10)/t5-/m1/s1
• InChI Key: KWWFNGCKGYUCLC-RXMQYKEDSA-N
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)O)NC
• Canonical SMILES: CC(C)(C)C(C(=O)O)NC

Description

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid is an organic compound with a unique structure that includes a methylamino group attached to a butanoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid typically involves the use of methylamine and other reagents. One common method involves the reaction of a suitable precursor with methylamine under controlled conditions to introduce the methylamino group. The reaction conditions, such as temperature and pH, are carefully monitored to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for the efficient production of the compound in large quantities while maintaining strict quality control standards .

Chemical Reactions Analysis

Types of Reactions

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The methylamino group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The reaction conditions, such as solvent choice and temperature, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• (2S,3S)-3-ethyl-3,4-dimethyl-2-(methylamino)pentanoic acid
• (2S)-2-amino-3-methylbutanoic acid
• (2S)-2-(methylamino)-3-phenylpropanoic acid

Uniqueness

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid is unique due to its specific structural features, such as the presence of a methylamino group attached to a butanoic acid backbone.